Cas no 2786-62-1 (3-Methyl-2(3H)-benzothiazolone)
2786-62-1 structure
Product Name:3-Methyl-2(3H)-benzothiazolone
CAS No:2786-62-1
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00022914
CID:264541
PubChem ID:24869675
Update Time:2025-04-19
3-Methyl-2(3H)-benzothiazolone Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone,3-methyl-
- 3-Methyl-1,3-Benzothiazol-2(3H)-One
- 3-Methyl-2(3H)-benzothiazolone
- 2-oxo-3-methylbenzothiazole
- 3-Methyl-(2H)benzothiazolone,GC
- 3-methyl-(3H)benzothiazolone
- 3-methyl-1,3-benzothiazol-2-one
- 3-methyl-2(3H)benzothiazolone
- 3-methyl-2-benzothiazolinone
- 3-Methyl-3H-benzothiazol-2-one
- 3-methylbenzothiazolin-2-one
- N-methyl-2(3H)-benzothiazolone
- NSC-81225
- NSC 81225
- DTXSID90182167
- FT-0616046
- 3-Methyl-1,3-benzothiazol-2(3H)-one #
- CS-0204349
- J-640161
- 3-Methyl-2(3H)-benzothiazolone, 98%
- 2786-62-1
- AS-36501
- SCHEMBL61339
- AKOS002760274
- A918660
- InChI=1/C8H7NOS/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H
- 3-Methyl-(2H)benzothiazolone
- 2-Benzothiazolinone, 3-methyl-,
- 18644-20-7
- CHEMBL14679
- 3-methyl-1, 3-benzothiazol-2-one
- 2(3H)-Benzothiazolone, 3-methyl-
- NSC81225
- FT-0616056
- 3-Methylbenzo[d]thiazol-2(3H)-one
- 2-Benzothiazolinone, N-methyl-
- MFCD00022914
- J-800164
- DB-047287
- AO-436/40182483
-
- MDL： MFCD00022914
- Inchi： 1S/C8H7NOS/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H3
- InChI Key： LSMMRJUHLKJNLR-UHFFFAOYSA-N
- SMILES： S1C(N(C)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 165.02500
- Monoisotopic Mass: 165.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 45.6A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.315
- Melting Point: 74-77 °C (lit.)
- Boiling Point: 294.3°Cat760mmHg
- Flash Point: 131.8°C
- Refractive Index: 1.672
- PSA: 50.24000
- LogP: 1.60000
- Solubility: Not determined
3-Methyl-2(3H)-benzothiazolone Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
3-Methyl-2(3H)-benzothiazolone Customs Data
- HS CODE：2934200090
- Customs Data：
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methyl-2(3H)-benzothiazolone Pricemore >>
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| Fluorochem | 036958-1g |
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$ 50.00 | 2022-06-04 | ||
| TRC | M293155-50mg |
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$ 65.00 | 2022-06-04 | ||
| TRC | M293155-250mg |
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| Apollo Scientific | OR965197-1g |
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| Apollo Scientific | OR965197-5g |
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| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 460281-1G |
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| Alichem | A059006965-5g |
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$539.58 | 2023-09-02 |
3-Methyl-2(3H)-benzothiazolone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2786-62-1)3-Methyl-2(3H)-benzothiazolone
Order Number:A918660
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:07
Price ($):328.0
Email:sales@amadischem.com
3-Methyl-2(3H)-benzothiazolone Related Literature
-
Ranajit Das,Mainak Banerjee,Rakesh Kumar Rai,Ramesh Karri,Gouriprasanna Roy Org. Biomol. Chem. 2018 16 4243
-
Majid?M. Heravi,Mahdieh Ghavidel,Leyla Mohammadkhani RSC Adv. 2018 8 27832
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2786-62-1)3-Methyl-2(3H)-benzothiazolone
Purity:99%
Quantity:5g
Price ($):328.0